Cas no 1207283-85-9 ((4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide)
1207283-85-9 structure
Product Name:(4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
CAS No:1207283-85-9
MF:C27H31FN4O8
MW:558.5555
CID:2097273
PubChem ID:54726192
Update Time:2024-11-03
(4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- TP-434
- (4S,4aS,5aR,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- (4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-
- NS00072918
- UNII-07896928ZC
- (4S,4aS,5aR,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[2-(pyrrolidin-1-yl)acetamido]-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboxamide
- (4S,4aS,5aR,12aS)-4-(dimethylamino)-7-fluoro-3,10,12,12a-tetrahydroxy-1,11-dioxo-9-[2-(pyrrolidin-1-yl)acetamido]-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- CHEMBL4597183
- ERAVACYCLINE
- 07896928ZC
- Eravacycline [USAN]
- CHEBI:177804
- EX-A751
- Q15410941
- TP434
- 7-fluoro-9-pyrrolidinoacetamido-6-demethyl-6-deoxytetracycline
- (4S,4aS,5aR,12aS)-4-(dimethylamino)-7-fluoro-3,10,12,12a-tetrahydroxy-1,11-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- YQM
- (4S,4AS,5AR,12AS)-4-(DIMETHYLAMINO)-7-FLUORO-3,10,12,12ATETRAHYDROXY-1,11-DIOXO-9-(2-(PYRROLIDIN-1-YL)ACETAMIDO)-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
- compound 17j [PMID: 2148514]
- SCHEMBL10040430
- D10369
- (4S,4aS,5aR,12aR)-4-(dimethylamino)-7-luoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
- DB12329
- ERAVACYCLINE [WHO-DD]
- DTXSID401026285
- Eravacycline (USAN/INN)
- ERAVACYCLINE [INN]
- 1207283-85-9
- GTPL10805
- Eravacycline [USAN:INN]
- HY-16980
- Xerava
- 4S,4AS,5AR,12AS)-4-(DIMETHYLAMINO)-7-FLUORO-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-9-((PYRROLIDIN-1-YLACETYL)AMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
- 7-[6-(2-Hydroxy-2-propanyl)-3-pyridinyl]-1-(4-methoxycyclohexyl)-3,4-dihydropyrazino[2,3-b]pyrazin-2(1H)-one
- ERAVACYCLINE [MI]
- DA-63250
- EN300-37158604
- J-690064
- CHEMBL1951095
- N-[(5aR,6aS,7S,10aS)-9-(aminocarbonyl)-7-(dimethylamino)-4-fluoro-5,5a,6,6a,7,10,10a,12-octahydro-1,8,10a,11-tetrahydroxy-10,12-dioxo-2-naphthacenyl]-1-pyrrolidineacetamide
- (4S,4aS,5aR,12aS)-4-(Dimethylamino)-7-fluoro-3,10,12,12a-tetrahydroxy-1,11-dioxo-9-((pyrrolidin-1-ylacetyl)amino)-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
- 1-Pyrrolidineacetamide, N-((5aR,6aS,7S,10aS)-9-(aminocarbonyl)-7-(dimethylamino)-4-fluoro-5,5a,6,6a,7,10,10a,12-octahydro-1,8,10a,11-tetrahydroxy-10,12-dioxo-2-naphthacenyl)-
- TP434;Eravacycline
- CS-7564
- Eravacycline; 1-Pyrrolidineacetamide, N-[(5aR,6aS,7S,10aS)-9-(aminocarbonyl)-7-(dimethylamino)-4-fluoro-5,5a,6,6a,7,10,10a,12-octahydro-1,8,10a,11-tetrahydroxy-10,12-dioxo-2-naphthacenyl]-; N-[(5aR,6aS,7S,10aS)-9-(Aminocarbonyl)-7-(dimethylamino)-4-fluoro-5,5a,6,6a,7,1
- (4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
-
- Inchi: 1S/C27H31FN4O8/c1-31(2)20-13-8-11-7-12-14(28)9-15(30-16(33)10-32-5-3-4-6-32)21(34)18(12)22(35)17(11)24(37)27(13,40)25(38)19(23(20)36)26(29)39/h9,11,13,20,34-35,38,40H,3-8,10H2,1-2H3,(H2,29,39)(H,30,33)/t11-,13-,20+,27+/m1/s1
- InChI Key: AKLMFDDQCHURPW-WXJIZGHZSA-N
- SMILES: FC1C([H])=C(C(=C2C=1C([H])([H])[C@@]1([H])C(=C2O[H])C([C@@]2(C(=C(C(N([H])[H])=O)C([C@]([H])([C@@]2([H])C1([H])[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H])O[H])=O)O[H])N([H])C(C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
Computed Properties
- Exact Mass: 558.21259212g/mol
- Monoisotopic Mass: 558.21259212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 40
- Rotatable Bond Count: 5
- Complexity: 1200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 194
- XLogP3: 1
Experimental Properties
- Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
(4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
(4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48618-5mg |
Eravacycline (TP-434) |
1207283-85-9 | 98% | 5mg |
¥668.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48618-10mg |
Eravacycline (TP-434) |
1207283-85-9 | 98% | 10mg |
¥846.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48618-25mg |
Eravacycline (TP-434) |
1207283-85-9 | 98% | 25mg |
¥1774.00 | 2023-09-08 | |
| A2B Chem LLC | AE19499-1mg |
TP-434 |
1207283-85-9 | >98.00% | 1mg |
$326.00 | 2024-04-20 | |
| A2B Chem LLC | AE19499-5mg |
TP-434 |
1207283-85-9 | >98.00% | 5mg |
$916.00 | 2024-04-20 | |
| A2B Chem LLC | AE19499-10mg |
TP-434 |
1207283-85-9 | >98.00% | 10mg |
$1128.00 | 2024-04-20 | |
| A2B Chem LLC | AE19499-25mg |
TP-434 |
1207283-85-9 | >98.00% | 25mg |
$1618.00 | 2024-04-20 | |
| A2B Chem LLC | AE19499-50mg |
TP-434 |
1207283-85-9 | >98.00% | 50mg |
$2159.00 | 2024-04-20 | |
| A2B Chem LLC | AE19499-100mg |
TP-434 |
1207283-85-9 | >98.00% | 100mg |
$2877.00 | 2024-04-20 |
(4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
1207283-85-9 ((4S,4Ar,5aS,12aR)-4-(dimethylamino)-7-fluoro-1,10,11,12a-tetrahydroxy-3,12-dioxo-9-[(2-pyrrolidin-1-ylacetyl)amino]-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide) Related Products
- 220620-09-7(Tigecycline)
- 6153-64-6(Oxytetracycline dihydrate)
- 17086-28-1(4-(Dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrate)
- 564-25-0(Doxycycline)
- 60-54-8(Tetracycline)
- 992-21-2(Lymecycline (85%))
- 79-57-2(Oxytetracycline)
- 2058-46-0(Oxytetracycline hydrochloride)
- 10118-90-8(Minocycline)
- 808-26-4(Sancycline)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent